Cas no 191539-54-5 ((3R)-5-{4'-[(1R,3R)-6,8-dihydroxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinolin-5-yl]-1,1'-dihydroxy-8,8'-dimethoxy-6,6'-dimethyl-2,2'-binaphthalen-4-yl}-8-methoxy-1,3-dimethyl-3,4-dihydroisoquinolin-6(2H)-one)

• Product Name: (3R)-5-{4'-[(1R,3R)-6,8-dihydroxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinolin-5-yl]-1,1'-dihydroxy-8,8'-dimethoxy-6,6'-dimethyl-2,2'-binaphthalen-4-yl}-8-methoxy-1,3-dimethyl-3,4-dihydroisoquinolin-6(2H)-one
• CAS No: 191539-54-5
• MF: C₄₇H₄₈N₂O₈
• MW: 768.89263343811
• CID: 1385342
• PubChem ID: 392428
• Update Time: 2025-04-20

(3R)-5-{4'-[(1R,3R)-6,8-dihydroxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinolin-5-yl]-1,1'-dihydroxy-8,8'-dimethoxy-6,6'-dimethyl-2,2'-binaphthalen-4-yl}-8-methoxy-1,3-dimethyl-3,4-dihydroisoquinolin-6(2H)-one Chemical and Physical Properties

Names and Identifiers

• (3R)-5-{4'-[(1R,3R)-6,8-dihydroxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinolin-5-yl]-1,1'-dihydroxy-8,8'-dimethoxy-6,6'-dimethyl-2,2'-binaphthalen-4-yl}-8-methoxy-1,3-dimethyl-3,4-dihydroisoquinolin-6(2H)-one
• (3R)-5-[3-[4-[(1R,3R)-6,8-dihydroxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinolin-5-yl]-1-hydroxy-8-methoxy-6-methylnaphthalen-2-yl]-4-hydroxy-5-methoxy-7-methylnaphthalen-1-yl]-8-methoxy-1,3-dimethyl-3,
• (3R)-5-{4'-[(1R,3R)-6,8-dihydroxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinolin-5-yl]-1,1'-dihydroxy-8,8'-dimethoxy-6,6'-dimethyl-2,2'-binaphthalen-4-yl}-8-methoxy-1,3-dimethyl-3,4-dihydroisoquinolin-6(2
• 191539-54-5
• Michellamine F
• NSC692906
• 5,5'-(1,1'-Dihydroxy-8-8'-dimethoxy-6,6'-dimethyl[2,2'-binaphthalene]-4,4'-diyl)[3,4-dihydro-8-methoxy-1,3-dimethyl-6-isoquinolinol],[1,2,3,4-tetrahydro-1,3-dimethyl-6,8-isoquinolinediol],(3R,5R,1'R,3'R,5'S)
• (1R,3R)-5-[4-hydroxy-3-[1-hydroxy-4-[(3R)-6-hydroxy-8-methoxy-1,3-dimethyl-3,4-dihydroisoquinolin-5-yl]-8-methoxy-6-methyl-2-naphthyl]-5-methoxy-7-methyl-1-naphthyl]-1,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-6,8-diol
• 5,5'-(1,1'-Dihydroxy-8-8'-dimethoxy-6,6'-dimethyl(2,2'-binaphthalene)-4,4'-diyl)(3,4-dihydro-8-methoxy-1,3-dimethyl-6-isoquinolinol),(1,2,3,4-tetrahydro-1,3-dimethyl-6,8-isoquinolinediol),(3R,5R,1'R,3'R,5'S)
• CHEMBL501944
• NSC-692906
• (1R,3R)-5-[4-hydroxy-3-[1-hydroxy-4-[(3R)-6-hydroxy-8-methoxy-1,3-dimethyl-3,4-dihydroisoquinolin-5-yl]-8-methoxy-6-methylnaphthalen-2-yl]-5-methoxy-7-methylnaphthalen-1-yl]-1,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-6,8-diol
• 5-[4'-(6,8-Dihydroxy-1,3-dimethyl-1,2,3,4-tetrahydroisoquinolin-5-yl)-1,1'-dihydroxy-8,8'-dimethoxy-6,6'-dimethyl[2,2'-binaphthalen]-4-yl]-8-methoxy-1,3-dimethyl-3,4-dihydroisoquinolin-6(2H)-one
• DTXSID30940788

• Inchi： 1S/C47H48N2O8/c1-20-10-26-28(42-32-14-22(3)48-24(5)40(32)34(50)18-35(42)51)16-30(46(53)44(26)37(12-20)55-7)31-17-29(27-11-21(2)13-38(56-8)45(27)47(31)54)43-33-15-23(4)49-25(6)41(33)39(57-9)19-36(43)52/h10-13,16-19,22-24,48,50-54H,14-15H2,1-9H3/t22-,23-,24-/m1/s1
• InChI Key： VSDWMCJBOALEDE-WXFUMESZSA-N
• SMILES： OC1=CC(=C(C2=CC(=C(C3C(=CC(C)=CC2=3)OC)O)C2C(=C3C(=CC(C)=CC3=C(C=2)C2=C(C=C(C3C(C)=N[C@H](C)CC2=3)OC)O)OC)O)C2=C1[C@@H](C)N[C@H](C)C2)O

Computed Properties

• Exact Mass: 768.34124
• Monoisotopic Mass: 768.34106649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 57
• Rotatable Bond Count: 6
• Complexity: 1420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 153Ų

Experimental Properties

• PSA: 149.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Naphthylisoquinolines